Cas no 65267-32-5 (3-methyl[1,2,4]triazolo[4,3-a]pyrimidine)

• Product Name: 3-methyl[1,2,4]triazolo[4,3-a]pyrimidine
• CAS No: 65267-32-5
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 961676
• PubChem ID: 327273
• Update Time: 2025-04-19

3-methyl[1,2,4]triazolo[4,3-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl[1,2,4]triazolo[4,3-a]pyrimidine
• 1,4-Triazolo[4,3-a]pyrimidine, 3-methyl-
• 3-Methyl-s-triazolo< 4,3-a> pyrimidin
• 9-methyl-1,5,7,8-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• AC1L705I
• CTK2F6545
• NSC301669
• SureCN3200251
• T9Z37J9WRQ
• SCHEMBL3200251
• NSC-301669
• DTXSID00316294
• 3-METHYL-(1,2,4)TRIAZOLO(4,3-A)PYRIMIDINE
• 1,2,4-TRIAZOLO(4,3-A)PYRIMIDINE, 3-METHYL-
• 65267-32-5
• AKOS006371972
• 3-methyl-[1,2,4]triazolo[4,3-a]pyrimidine

• Inchi： 1S/C6H6N4/c1-5-8-9-6-7-3-2-4-10(5)6/h2-4H,1H3
• InChI Key： KWYDJVFGGRGQOB-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NN=C2C

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines